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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

2-Bromo-5-methoxyaniline, its chemical and physical properties, and key experimental

protocols for its application in synthetic chemistry, particularly in the context of drug discovery

and development.

Introduction to 2-Bromo-5-methoxyaniline
2-Bromo-5-methoxyaniline is a valuable substituted aniline derivative widely utilized as a

building block in organic synthesis. Its bifunctional nature, possessing both a reactive bromine

atom and a nucleophilic amino group, makes it a versatile precursor for the synthesis of a wide

range of more complex molecules. The methoxy group further influences the electronic

properties of the aromatic ring, modulating its reactivity.

In the pharmaceutical industry, this compound is a key intermediate in the synthesis of various

therapeutic agents, including epidermal growth factor receptor (EGFR) inhibitors, which are

crucial in oncology. Its utility also extends to the development of materials for organic light-

emitting diodes (OLEDs).

Commercial Suppliers
The following table summarizes prominent commercial suppliers of 2-Bromo-5-
methoxyaniline, providing key quantitative data to facilitate comparison and procurement for
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research and development purposes.

Supplier CAS Number Purity
Available
Quantities

Price (USD)

Sigma-Aldrich 59557-92-5

Not specified;

buyer assumes

responsibility to

confirm purity[1]

100 mg[1]

Inquire for

organizational

pricing[1]

ChemShuttle 59557-92-5 Inquire
250g, 500g, 1kg,

5kg[2]

$300 (250g),

$450 (500g),

$900 (1kg)[2]

Apollo Scientific 59557-92-5 98%[3] 5g, 25g, 100g[3]

£15.00 (5g),

£22.00 (25g),

£79.00 (100g)[3]

Synthonix, Inc. 59557-92-5 98%[4] Inquire Inquire

BLD Pharm 59557-92-5 Inquire Inquire Inquire

Pharmaffiliates 59557-92-5 High Purity Inquire Inquire

XIAMEN

EQUATION

CHEMICAL

CO.,LTD

59557-92-5 ≥99.00%[5]
Inquire (bulk

available)[5]
Inquire

Aladdin Scientific
129968-11-2

(HCl salt)
min 98%[6] 100g[6] $42.37 (100g)[6]

Maksons Fine

Chem Pvt. Ltd.
59557-92-5 ≥99.0%[7]

Inquire (bulk

manufacturer)[7]
Inquire

Chemical and Physical Properties
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Property Value

CAS Number 59557-92-5

Molecular Formula C₇H₈BrNO

Molecular Weight 202.05 g/mol

Appearance White to off-white crystalline solid

Melting Point 55-59 °C

Boiling Point 285.6±20.0 °C at 760 mmHg

Density 1.5±0.1 g/cm³

Solubility

Soluble in organic solvents such as methanol,

ethanol, and dichloromethane. Sparingly soluble

in water.

Experimental Protocols
2-Bromo-5-methoxyaniline is a key substrate for various cross-coupling reactions, which are

fundamental in the synthesis of complex organic molecules for drug discovery. Below are

detailed methodologies for two of the most common and powerful transformations: the Suzuki-

Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation
This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 2-
Bromo-5-methoxyaniline with an arylboronic acid. This reaction is instrumental in the

synthesis of biaryl compounds.

Materials:

2-Bromo-5-methoxyaniline

Arylboronic acid (1.2 equivalents)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)
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Triphenylphosphine (PPh₃, 8 mol%)

Potassium carbonate (K₂CO₃, 2 equivalents)

Toluene

Water

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

To a Schlenk flask, add 2-Bromo-5-methoxyaniline (1.0 mmol), the arylboronic acid (1.2

mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol), and

triphenylphosphine (0.08 mmol).

Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three

times.

Add toluene (5 mL) and water (1 mL) to the flask via syringe.

Heat the reaction mixture to 90 °C with vigorous stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-

24 hours.

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10

mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.
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Purify the crude product by flash column chromatography on silica gel to obtain the desired

biaryl product.

Buchwald-Hartwig Amination for C-N Bond Formation
This protocol provides a general method for the palladium-catalyzed amination of 2-Bromo-5-
methoxyaniline with a primary or secondary amine. This is a key step in the synthesis of many

pharmacologically active compounds.

Materials:

2-Bromo-5-methoxyaniline

Primary or secondary amine (1.2 equivalents)

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol%)

Xantphos (2 mol%)

Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

Anhydrous toluene or dioxane

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01 mmol) and Xantphos (0.02

mmol) to a Schlenk flask.

Add anhydrous toluene or dioxane (3 mL) and stir for 5 minutes.

Add 2-Bromo-5-methoxyaniline (1.0 mmol), the amine (1.2 mmol), and sodium tert-

butoxide (1.4 mmol).

Seal the flask and heat the reaction mixture to 100-110 °C.
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Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

Cool the reaction to room temperature and quench with saturated aqueous ammonium

chloride (NH₄Cl).

Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations
Supplier Selection Workflow
The following diagram illustrates a logical workflow for selecting a commercial supplier of 2-
Bromo-5-methoxyaniline for a research project.
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Define Project Requirements
(Purity, Quantity, Budget)
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Caption: Workflow for selecting a commercial supplier.
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Suzuki-Miyaura Coupling Catalytic Cycle
The diagram below illustrates the catalytic cycle for the Suzuki-Miyaura cross-coupling

reaction, a key application of 2-Bromo-5-methoxyaniline.

Catalytic Cycle Legend

Pd(0)Ln

Oxidative Addition

R-Br

R-Pd(II)(Br)Ln

Transmetalation

R'-B(OR)2
(Base)

R-Pd(II)(R')Ln

Reductive Elimination

R-R'

R = 2-amino-4-methoxyphenyl R' = Aryl from boronic acid Ln = Ligand (e.g., PPh3)

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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